N-(3-{[4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}propyl)-4-(methylsulfonyl)-2-nitroaniline

• IUPAC Name: N-[3-[(4-methyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]propyl]-4-methylsulfonyl-2-nitroaniline
• InChI: InChI=1S/C18H20N6O4S2/c1-23-17(13-5-3-8-19-12-13)21-22-18(23)29-10-4-9-20-15-7-6-14(30(2,27)28)11-16(15)24(25)26/h3,5-8,11-12,20H,4,9-10H2,1-2H3
• InChI Key: JMMRVGLLYLDWOD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCCCNC2=C(C=C(C=C2)S(=O)(=O)C)[N+](=O)[O-])C3=CN=CC=C3
• Molecular Formula: C18H20N6O4S2
• Molecular Weight: 448.5 g/mol

Description

N-(3-{[4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}propyl)-4-(methylsulfonyl)-2-nitroaniline is a useful research compound. Its molecular formula is C18H20N6O4S2 and its molecular weight is 448.52. The purity is usually 95%.
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Scientific Research Applications

Research Applications

Organocatalysis and Asymmetric Synthesis

Organocatalysts derived from proline, featuring sulfoxide moieties, have been shown to facilitate asymmetric Michael additions, producing γ-nitro carbonyl compounds with high yield and stereoselectivity (K. Singh et al., 2013). This suggests potential use in enantioselective synthesis, where the precise control over chiral centers is crucial.

Heterocyclic Chemistry and Azo Coupling Reactions

The formation of N-substituted benzisothiazoles through azo coupling reactions has been explored, highlighting the stability and reactivity of these compounds in acidic media (J. Pr̆ikryl et al., 2007). This could point towards applications in dye chemistry or as intermediates in pharmaceutical synthesis.

Synthesis of Prazoles for Gastrointestinal Disorders

The modification of pyridine derivatives, such as in the synthesis of Dexlansoprazole intermediates, has been described with an emphasis on green chemistry metrics (Rohidas Gilbile et al., 2017). This aligns with research into novel treatments for gastroesophageal reflux disease (GERD) and related conditions.

Development of Sulfonyl Azides for Synthetic Applications

The synthesis of sulfonyl azides, including pyridine-3-sulfonyl azide, has been detailed, showcasing their use in radical cyclizations and amidations (Khalid Widyan, 2021). Such compounds are pivotal in generating diverse organic scaffolds, indicating potential in drug discovery and material science.